Cas no 105774-97-8 (1-Iodononafluoro(3-methylbut-1-ene))

• Product Name: 1-Iodononafluoro(3-methylbut-1-ene)
• CAS No: 105774-97-8
• Molecular Formula: C₅F₉I
• Molecular Weight: 357.94400
• CID: 126834
• PubChem ID: 2775057

1-Iodononafluoro(3-methylbut-1-ene) Properties

Names and Identifiers

• 1-Butene,1,2,3,4,4,4-hexafluoro-1-iodo-3-(trifluoromethyl)-, (1Z)-
• 1,2,3,4,4,4-hexafluoro-1-iodo-3-(trifluoromethyl)but-1-ene
• 1-IODONONAFLUORO(3-METHYLBUT-1-ENE)
• Hexafluoro-3-(trifluoromethyl)-1-iodobut-1-ene
• 1,2,3,4,4,4-hexafluoro-1-iodo-3-(trifluoromethyl)-1-butene
• A801315
• AC1MWIBE
• ACMC-1CA97
• AG-D-19624
• CTK4A4115
• 1Z-1-Iodononafluoro(3-methylbut-1-ene)
• 105774-97-8
• Hexafluoro-3-trifluoromethyl-1-iodo-1-butene (cis)
• DTXSID00896304
• NS00109045
• Hexafluoro-3-trifluoromethyl-1-iodo-1-butene(cis)
• (Z)-1,2,3,4,4,4-hexafluoro-1-iodo-3-(trifluoromethyl)but-1-ene
• MFCD01075277
• (1Z)-1,2,3,4,4,4-hexafluoro-1-iodo-3-(trifluoromethyl)but-1-ene
• CS-0440624
• 167026-90-6
• AKOS015853675

• MDL： MFCD01075277
• InChIKey： KVLZYXPNBHIUMY-UPHRSURJSA-N
• Inchi： InChI=1S/C5F9I/c6-1(2(7)15)3(8,4(9,10)11)5(12,13)14/b2-1-
• SMILES： C(=C(/F)\I)(/C(C(F)(F)F)(C(F)(F)F)F)\F

Computed Properties

• Exact Mass: 357.89000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 357.89
• Heavy Atom Count: 15
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.36240
• PSA: 0.00000
• Boiling Point: 92-93°C
• Flash Point: 28.9°C
• Density: 2.077

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl iodides